N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(4-fluoro-3-nitrophenyl)oxamide
• InChI: InChI=1S/C16H18FN3O4/c17-13-7-6-12(10-14(13)20(23)24)19-16(22)15(21)18-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,18,21)(H,19,22)
• InChI Key: UVMZZEDTSPEXGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C16H18FN3O4
• Molecular Weight: 335.33 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been shown to have potential therapeutic applications in the treatment of cancer, particularly in hematological malignancies such as leukemia and lymphoma.

Scientific Research Applications

PET Tracers for Serotonin Receptors

Compounds similar to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide have been investigated for their potential as PET tracers targeting serotonin 5-HT1A receptors. For instance, cyclohexanecarboxamide derivatives have shown to be reversible, selective, and high-affinity 5-HT1A receptor antagonists with promising characteristics for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders, due to their high brain uptake, slow clearance, and stability (García et al., 2014).

Synthesis of Oxalamides

Research on oxalamides has led to novel synthetic approaches, including a one-pot method to synthesize N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from specific precursors. This methodology offers a straightforward and high-yielding route for producing both anthranilic acid derivatives and oxalamides, demonstrating the versatility and potential of compounds with structures related to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide in synthetic organic chemistry (Mamedov et al., 2016).

Advanced Materials Research

In the field of materials science, compounds containing nitrophenyl groups have been explored for their potential in developing advanced materials with unique properties, such as reversible optical storage and electrochemical fluorescence switching. These studies highlight the role of specific molecular structures in achieving desired functionalities in materials, underscoring the potential applications of compounds related to N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide in the development of new materials with specialized applications (Meng et al., 1996).